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Compound of Interest

Compound Name: Heptyl Undecyl Phthalate

CAS No.: 65185-88-8

Cat. No.: B041555

Get Quote

This application note provides a detailed protocol for the extraction of high molecular weight

(HMW) phthalates from various sample matrices using solid-phase extraction (SPE). The

method is intended for researchers, scientists, and drug development professionals requiring

sensitive and reliable quantification of these compounds.

Introduction

High molecular weight phthalates, such as diisononyl phthalate (DiNP) and diisodecyl phthalate

(DiDP), are widely used as plasticizers in a variety of consumer products.[1] Due to their

potential as endocrine-disrupting chemicals, their accurate determination in environmental and

biological samples is of significant importance.[2] Solid-phase extraction is a robust technique

for the cleanup and concentration of HMW phthalates from complex matrices prior to

chromatographic analysis.[3][4] This protocol outlines a generalized SPE procedure adaptable

to different sample types.
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SPE Cartridges: C18 or polymeric cartridges (e.g., Oasis HLB, Strata-X) are recommended.

[3][5]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Dichloromethane (HPLC grade)

n-Hexane (HPLC grade)

Reagent Water (HPLC grade)

Nitrogen gas, high purity

Glassware: conical tubes, vials, pipettes

Vortex mixer

Centrifuge

Sample-specific pre-treatment reagents (e.g., enzymes for biological samples)

Experimental Protocol
A generalized workflow for the solid-phase extraction of high molecular weight phthalates is

presented below. This protocol should be optimized based on the specific sample matrix and

target analytes.

1. Sample Pre-treatment

The pre-treatment step is crucial for achieving optimal extraction efficiency and is highly

dependent on the sample matrix.

Aqueous Samples (e.g., Water, Beverages): Acidify the sample to a pH of approximately 5.

[6] For beverage samples, an initial extraction with a solvent like methanol may be

necessary.[7]
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Solid Samples (e.g., Sediment, Food): Samples may require initial extraction with an organic

solvent such as cyclohexane or a mixture of hexane and acetone.[2] For food samples,

sonication in methanol can be employed.[7]

Biological Samples (e.g., Urine, Serum): Enzymatic hydrolysis (e.g., with β-glucuronidase) is

often required to deconjugate phthalate metabolites.[8] This is typically followed by protein

precipitation.

2. SPE Cartridge Conditioning

Proper conditioning of the SPE cartridge is essential for ensuring reproducible results.

Wash the cartridge with 3-5 mL of elution solvent (e.g., acetonitrile or dichloromethane).

Equilibrate the cartridge with 3-5 mL of methanol.

Finally, rinse the cartridge with 3-5 mL of reagent water. Do not allow the sorbent bed to dry

out before sample loading.[5]

3. Sample Loading

Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow

rate (approximately 1-2 mL/min).

4. Washing

The washing step removes interfering compounds from the sample matrix.

Wash the cartridge with 3-5 mL of reagent water or a weak organic solvent mixture (e.g.,

10% methanol in water) to remove polar interferences.[8]

5. Elution

The retained HMW phthalates are eluted from the SPE cartridge using a strong organic

solvent.

Elute the analytes with 3-5 mL of a suitable solvent such as acetonitrile, dichloromethane, or

acetone.[3][5] The choice of solvent may need to be optimized for the specific phthalates of
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interest.

6. Post-Elution Processing

Evaporate the eluate to dryness under a gentle stream of nitrogen gas at approximately

40°C.[5]

Reconstitute the residue in a small, known volume of a suitable solvent (e.g., hexane for GC-

MS or the initial mobile phase for LC-MS/MS) for analysis.[5]

Quantitative Data Summary
The following table summarizes the performance of various SPE methods for the determination

of phthalates in different sample matrices.

Analyte(s
)

Sample
Matrix

SPE
Sorbent

Elution
Solvent

Analytical
Method

Recovery
(%)

LOD/LOQ

10

Phthalates

Food

Simulants
C18

Not

Specified
HPLC-DAD

71.27 -

106.97

LOD: 6.0-

23.8 ng/mL

4

Phthalates

Water &

Beverages

Resin-

based COF

Not

Specified
HPLC

97.93 -

100.56

Not

Specified

DiHP

Metabolites
Urine Oasis HLB Acetonitrile LC-MS/MS

Not

Reported

LOD: < 0.1

ng/mL,

LOQ: 0.1

ng/mL

6

Phthalates

Drinking

Water
SPE Disk

Not

Specified
GC-ECD

Within EPA

limits

Not

Specified

23

Phthalates
Food

ProElut

PSA

Hexane/Ac

etonitrile
GC-MS

Good

Linearity

Not

Specified

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the solid-phase extraction of HMW phthalates.

This application note provides a comprehensive overview and a detailed protocol for the solid-

phase extraction of high molecular weight phthalates. For optimal results, method validation

and optimization for specific sample matrices and analytical instrumentation are highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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